Acid-promoted cyclization of 2,4-diaryl-1,1,1-trifluorobut-3-en-2-oles and their TMS-ethers into CF3-indenes†
Organic & Biomolecular Chemistry Pub Date: 2017-02-27 DOI: 10.1039/C7OB00406K
Abstract
2,4-Diaryl-1,1,1-trifluorobut-3-en-2-oles and their TMS-ethers in H2SO4 at room temperature in just 2 min are quantitatively cyclized into 1-aryl-3-trifluoromethyl-1H-indenes. The reaction proceeds through an intermediate formation of the corresponding CF3-allyl cations, which are cyclized regioselectively at the allyl carbon atom most remote from the CF3-group. The obtained CF3-indenes in solution of EtOAc in the presence of silica gel at room temperature over 4 h are quantitatively isomerized into 3-aryl-1-trifluoromethyl-1H-indenes.
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Journal Name：Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4
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